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Compound of Interest

Compound Name:
N-(3,5-Ditert-

butylphenyl)acetamide

CAS No.: 37055-54-2

Cat. No.: B181569

Get Quote

Executive Summary
N-(3,5-Ditert-butylphenyl)acetamide (CAS: 1949-06-5) is a sterically hindered acetanilide

derivative. Often utilized as a model compound for studying steric "buttressing effects" in

aromatic substitution or as an intermediate in the synthesis of supramolecular hosts (e.g.,

calixarenes), its spectral signature is defined by the high symmetry of the 3,5-di-tert-butyl

substitution pattern.

This guide details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) characteristics of the compound, supported by experimental protocols and

mechanistic fragmentation analysis.

Compound Profile & Structural Context[1][2][3][4][5]
[6][7][8][9][10]
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Property Data

IUPAC Name N-(3,5-di-tert-butylphenyl)acetamide

Molecular Formula C₁₆H₂₅NO

Molecular Weight 247.38 g/mol

Melting Point 145–146 °C [1]

Appearance White crystalline solid

Solubility Soluble in CDCl₃, DMSO-d₆, Acetone-d₆

Synthesis & Analysis Workflow
The following diagram outlines the standard workflow for synthesizing and validating the

compound, ensuring sample integrity prior to spectroscopic analysis.

3,5-Di-tert-butylaniline Acetylation
(Ac2O / Pyridine)

 Nucleophilic Acyl Substitution Aq. Workup & 
Recrystallization (Hexane/EtOAc)

 Crude Isolation Target Acetamide
(Crystalline Solid)

 Purification Spectroscopic Validation
(NMR, IR, MS)

 QC Check

Click to download full resolution via product page

Figure 1: Synthesis and validation workflow for N-(3,5-di-tert-butylphenyl)acetamide.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][11][12][13]
¹H NMR Data (400 MHz, CDCl₃)
The proton spectrum is characterized by high symmetry. The molecule possesses a plane of

symmetry, rendering the protons at positions 2 and 6 equivalent, and the two tert-butyl groups

equivalent.
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Chemical Shift
(δ, ppm)

Multiplicity Integral Assignment
Structural
Insight

7.49 Broad Singlet 1H N-H

Amide proton;

shift varies with

concentration/sol

vent.

7.38
Doublet (J ~1.5

Hz)
2H Ar-H (2, 6)

Ortho to amide;

deshielded by

amide

anisotropy.

7.22
Triplet (J ~1.5

Hz)
1H Ar-H (4)

Para to amide;

shielded relative

to H-2,6.

2.18 Singlet 3H CO-CH₃

Acetyl methyl

group;

characteristic

acetanilide

region.

1.33 Singlet 18H C(CH₃)₃
Two equivalent

tert-butyl groups.

Technical Note: The coupling between H-2,6 and H-4 is often unresolved in lower-field

instruments (appearing as singlets) due to the small meta-coupling constant (J ~1-2 Hz).

¹³C NMR Data (100 MHz, CDCl₃)
The carbon spectrum confirms the C₂v symmetry of the aromatic system.
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Chemical Shift (δ, ppm) Carbon Type Assignment

168.5 Quaternary (C=O) Amide Carbonyl

151.2 Quaternary (Ar-C) C-3, C-5 (Ipso to t-Bu)

137.8 Quaternary (Ar-C) C-1 (Ipso to N)

118.5 Methine (Ar-CH) C-4 (Between t-Bu groups)

114.2 Methine (Ar-CH) C-2, C-6 (Ortho to N)

34.9 Quaternary (Aliphatic) C(CH₃)₃

31.4 Methyl (Aliphatic) C(CH₃)₃

24.6 Methyl (Aliphatic) CO-CH₃

Infrared (IR) Spectroscopy
The IR spectrum is dominated by the amide functionalities and the aliphatic C-H stretches from

the bulky tert-butyl groups.
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Wavenumber
(cm⁻¹)

Vibration Mode Intensity Description

3295 N-H Stretch Medium, Broad

Characteristic

secondary amide

stretch (trans-isomer).

2960 C-H Stretch (sp³) Strong

Asymmetric stretch of

methyl groups in t-

butyl.

1665 C=O Stretch Strong

Amide I band; lower

than ketones due to

resonance.

1550
N-H Bend / C-N

Stretch
Medium

Amide II band;

characteristic of

secondary amides.

1600, 1475 C=C Ring Stretch Medium
Aromatic skeletal

vibrations.

1365, 1390 C-H Bend Medium

Gem-dimethyl doublet

(typical of t-butyl

groups).

Mass Spectrometry (MS)
The mass spectrum follows a predictable fragmentation pathway for alkylated acetanilides. The

molecular ion is distinct, and fragmentation is driven by the stability of the tert-butyl cation and

the expulsion of neutral ketene.

Key Ions (EI, 70 eV)
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m/z Ion Identity Formula
Fragmentation
Mechanism

247 [M]⁺ C₁₆H₂₅NO⁺
Molecular Ion (Radical

Cation).

232 [M - CH₃]⁺ C₁₅H₂₂NO⁺
Loss of methyl radical

from t-butyl group.

205 [M - C₂H₂O]⁺ C₁₄H₂₃N⁺

McLafferty-like

rearrangement; loss of

neutral ketene to form

the aniline radical

cation.

190 [205 - CH₃]⁺ C₁₃H₂₀N⁺

Sequential loss of

methyl from the

aniline fragment.

57 [C₄H₉]⁺ C₄H₉⁺
tert-Butyl cation

(stable carbocation).

43 [CH₃CO]⁺ C₂H₃O⁺ Acetylium ion.

Fragmentation Pathway Diagram
The following diagram illustrates the primary fragmentation logic, crucial for confirming the

acetamide linkage and the alkyl substitution.
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Figure 2: Electron Impact (EI) fragmentation pathway for N-(3,5-di-tert-butylphenyl)acetamide.

Experimental Protocols
Sample Preparation for NMR
To ensure high-resolution data free from concentration effects (e.g., hydrogen bonding shifts):

Solvent: Use CDCl₃ (99.8% D) neutralized with basic alumina if the sample is acid-sensitive,

though this compound is stable.

Concentration: Dissolve 10–15 mg of the solid in 0.6 mL of solvent.

Filtration: Filter the solution through a glass wool plug directly into the NMR tube to remove

undissolved micro-particulates which cause line broadening.

Referencing: Calibrate spectra to the residual CHCl₃ peak at 7.26 ppm (¹H) and 77.16 ppm

(¹³C).

Synthesis of Authentic Standard (for Verification)
If commercial standards are unavailable, the compound is synthesized via acetylation of 3,5-di-

tert-butylaniline [1].
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Dissolution: Dissolve 3,5-di-tert-butylaniline (1.0 eq) in dry dichloromethane (DCM).

Addition: Add Pyridine (1.2 eq) followed by Acetic Anhydride (1.1 eq) dropwise at 0 °C.

Reaction: Stir at room temperature for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1).

Workup: Wash with 1M HCl (to remove pyridine), then sat. NaHCO₃, then Brine.

Purification: Recrystallize from Hexane or Hexane/Benzene to yield white needles (mp 145–

146 °C).
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(3,5-Ditert-butylphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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